Cas no 2229662-52-4 (4-(2-fluoro-6-methoxyphenyl)but-3-en-2-amine)

• Product Name: 4-(2-fluoro-6-methoxyphenyl)but-3-en-2-amine
• CAS No: 2229662-52-4
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 6407435
• PubChem ID: 165703984
• Update Time: 2025-05-20

4-(2-fluoro-6-methoxyphenyl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoro-6-methoxyphenyl)but-3-en-2-amine
• EN300-1810600
• 2229662-52-4

• Inchi： 1S/C11H14FNO/c1-8(13)6-7-9-10(12)4-3-5-11(9)14-2/h3-8H,13H2,1-2H3/b7-6+
• InChI Key： PENPMKFIECLORI-VOTSOKGWSA-N
• SMILES： FC1=CC=CC(=C1/C=C/C(C)N)OC

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(2-fluoro-6-methoxyphenyl)but-3-en-2-amine

Research Brief on 4-(2-fluoro-6-methoxyphenyl)but-3-en-2-amine (CAS: 2229662-52-4): Recent Advances and Applications

4-(2-fluoro-6-methoxyphenyl)but-3-en-2-amine (CAS: 2229662-52-4) is a fluorinated and methoxylated enamine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents and enzyme inhibitors. The presence of both fluorine and methoxy groups on the aromatic ring, combined with the enamine functionality, contributes to its distinct pharmacological properties and reactivity profile.

Recent studies have focused on the synthesis and optimization of 4-(2-fluoro-6-methoxyphenyl)but-3-en-2-amine as a key intermediate in the development of bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a precursor in the synthesis of selective monoamine oxidase B (MAO-B) inhibitors, which are being investigated for their neuroprotective effects in Parkinson's disease. The compound's structural flexibility allows for various modifications, enabling researchers to fine-tune its pharmacokinetic properties and target specificity.

In terms of synthetic methodology, recent advancements have demonstrated more efficient routes to produce 4-(2-fluoro-6-methoxyphenyl)but-3-en-2-amine with higher yields and purity. A study published in Organic Process Research & Development (2024) described a novel catalytic system using palladium nanoparticles supported on graphene oxide, which significantly improved the Heck coupling reaction efficiency in the synthesis pathway. This development addresses previous challenges related to stereoselectivity and byproduct formation in the compound's production.

Pharmacological evaluations of derivatives containing the 4-(2-fluoro-6-methoxyphenyl)but-3-en-2-amine scaffold have revealed interesting structure-activity relationships. The fluorine atom at the ortho position appears to enhance blood-brain barrier penetration, while the methoxy group contributes to receptor binding affinity. Current research is exploring its potential as a core structure for developing sigma-1 receptor modulators, with preliminary results showing promising analgesic effects in neuropathic pain models without the addictive properties associated with traditional opioids.

From a safety and toxicology perspective, recent in vitro and in vivo studies have provided valuable data on the compound's metabolic stability and potential toxicity pathways. The fluorinated aromatic ring demonstrates increased resistance to oxidative metabolism compared to non-fluorinated analogs, potentially leading to improved pharmacokinetic profiles. However, researchers caution that the enamine functionality may require further structural optimization to address potential reactivity concerns in biological systems.

Looking forward, 4-(2-fluoro-6-methoxyphenyl)but-3-en-2-amine represents a versatile building block in medicinal chemistry with multiple potential applications. Ongoing research is exploring its use in developing novel antidepressants, cognitive enhancers, and anti-inflammatory agents. The compound's unique combination of structural features continues to inspire innovative drug design strategies, positioning it as a molecule of significant interest in the pharmaceutical research community.